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Compound of Interest

Compound Name: Severibuxine

Cat. No.: B15495567

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of a recently identified steroidal alkaloid
from Buxus sempervirens, a plant with a history of use in traditional medicine. This document
synthesizes the core findings related to the isolation, structural elucidation, and preliminary
bioactivity of this novel compound, presenting the information in a structured format for
researchers, scientists, and professionals in drug development.

Introduction

Buxus sempervirens, commonly known as European box, is a rich source of steroidal alkaloids,
a class of compounds known for their diverse and potent biological activities.[1][2]
Phytochemical investigations of this plant have led to the isolation of numerous novel alkaloids.
[31[4][5][6][7] This guide focuses on a recently discovered steroidal alkaloid, providing detailed
experimental protocols, comprehensive data, and visualizations to facilitate further research
and development. The information presented is a compilation from recent studies, primarily
focusing on the work of Szabé et al. (2021), who identified a series of new antiprotozoal nor-
triterpene alkaloids.[8][9][10]

Isolation of the New Steroidal Alkaloid

The isolation of this novel steroidal alkaloid was achieved through a multi-step process
involving extraction, fractionation, and chromatographic separation. The general workflow is
depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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